Cas no 1804273-03-7 (5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid)

• Product Name: 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid
• CAS No: 1804273-03-7
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4940562
• Update Time: 2025-10-28

5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c1-6(13)10(15)7-2-3-8(5-14)9(4-7)11(16)12(17)18/h2-4,6,11,14,16H,5H2,1H3,(H,17,18)
• InChI Key： AXZRQEBAUVZXRT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CO)=C(C=1)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• XLogP3: 0.8
• Topological Polar Surface Area: 94.8

Additional information on 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid

Recent Advances in the Study of 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid (CAS: 1804273-03-7)

In recent years, the compound 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid (CAS: 1804273-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropanoyl and hydroxymethyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of drug development and targeted therapies.

One of the key areas of research has been the synthesis and structural modification of 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid. Recent publications have highlighted innovative synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances the scalability of the synthesis process. These advancements are critical for the compound's potential transition from laboratory research to clinical applications.

Another significant focus has been on the biological activities of 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid. Preliminary in vitro and in vivo studies suggest that the compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that the molecule effectively targets and modulates the activity of cyclooxygenase-2 (COX-2), a key enzyme in inflammation. These findings open new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the potential of 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid in oncology has been explored. Research published in Cancer Research in early 2024 indicated that the compound could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The study also highlighted its selective toxicity towards cancer cells, sparing normal cells, which is a highly desirable property for anticancer agents. These results underscore the compound's potential as a lead candidate for further drug development in oncology.

Despite these promising findings, challenges remain in the development of 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to overcome these hurdles. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-(2-Bromopropanoyl)-2-(hydroxymethyl)mandelic acid (CAS: 1804273-03-7) represents a promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and therapeutic potential highlight its versatility and applicability across multiple disease areas. Continued research and development efforts will be crucial in unlocking its full potential and bringing it closer to clinical use.